Cas no 77117-48-7 ((Perfluoro-N-octyl)ethane)

(Perfluoro-N-octyl)ethane is a highly fluorinated organic compound characterized by its exceptional chemical and thermal stability. Its fully fluorinated carbon chain imparts strong hydrophobicity and oleophobicity, making it useful in applications requiring resistance to harsh environments. The compound exhibits low surface energy, contributing to its effectiveness as a repellent coating or additive. Its inert nature ensures compatibility with various industrial processes, while its perfluorinated structure provides resistance to oxidation and degradation. The compound's stability under extreme conditions makes it suitable for specialized applications in electronics, aerospace, and high-performance materials. Its molecular structure allows for precise control in formulations where fluorinated properties are critical.
(Perfluoro-N-octyl)ethane structure
(Perfluoro-N-octyl)ethane structure
Product Name:(Perfluoro-N-octyl)ethane
CAS No:77117-48-7
MF:C10H5F17
MW:448.119562864304
MDL:MFCD00236711
CID:570958
PubChem ID:53588
Update Time:2025-07-02

(Perfluoro-N-octyl)ethane Chemical and Physical Properties

Names and Identifiers

    • Decane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
    • (Perfluoro-n-octyl)ethane
    • (perfluoro-n-octyl)octane
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorodecane
    • 1,1,1,2,2-pentahydroperfluorodecane
    • 9H,9H,10H,10H,10H perfluoro-n-decane
    • 9H,9H,10H,10H,10H-perfluoro-n-decane
    • EPFO
    • perfluorooctyl-ethane
    • Perfluorooctylethane
    • 1H,1H,1H,2H,2H-Perfluorodecane
    • 1H,1H,1H,2H,2H-Perfluoro-N-decane
    • 1-(Perfluorooctyl)ethane
    • SCHEMBL61577
    • EINECS 288-349-7
    • 85711-89-3
    • 77117-48-7
    • FT-0676345
    • DECANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO-
    • BRN 2015966
    • MFCD00236711
    • DTXSID90880979
    • NS00011294
    • Ethylheptadecafluorooctane
    • JNAIMEWMJYVGEW-UHFFFAOYSA-N
    • AKOS015852767
    • 9H,9H,10H,10H,10H-heptadecafluoro-decane
    • (Perfluoro-N-octyl)ethane
    • MDL: MFCD00236711
    • Inchi: 1S/C10H5F17/c1-2-3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h2H2,1H3
    • InChI Key: JNAIMEWMJYVGEW-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(CC)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 448.0119789g/mol
  • Monoisotopic Mass: 448.0119789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.654
  • Refractive Index: 1.300

(Perfluoro-N-octyl)ethane Security Information

  • HazardClass:IRRITANT

(Perfluoro-N-octyl)ethane Pricemore >>

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